3-(3-nitrophenoxy)benzaldehyde
Overview
Description
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-(3-nitrophenoxy)benzaldehyde involves the reaction of 3-nitrophenoxyacetic acid with thionyl chloride to form 3-nitrophenoxyacetyl chloride, which is then reacted with benzaldehyde in the presence of a base to yield the final product.", "Starting Materials": [ "3-nitrophenoxyacetic acid", "Thionyl chloride", "Benzaldehyde", "Base (e.g. sodium hydroxide)" ], "Reaction": [ "Step 1: React 3-nitrophenoxyacetic acid with thionyl chloride to form 3-nitrophenoxyacetyl chloride.", "Step 2: Dissolve benzaldehyde in a suitable solvent (e.g. ethanol) and add a base (e.g. sodium hydroxide) to the solution.", "Step 3: Slowly add the 3-nitrophenoxyacetyl chloride to the benzaldehyde solution while stirring vigorously.", "Step 4: Allow the reaction mixture to stir for several hours at room temperature or under reflux.", "Step 5: Acidify the reaction mixture with hydrochloric acid to precipitate the product.", "Step 6: Filter the product and wash it with water and a suitable organic solvent (e.g. diethyl ether).", "Step 7: Dry the product under vacuum to obtain 3-(3-nitrophenoxy)benzaldehyde." ] } | |
CAS RN |
514804-15-0 |
Product Name |
3-(3-nitrophenoxy)benzaldehyde |
Molecular Formula |
C13H9NO4 |
Molecular Weight |
243.2 |
Purity |
95 |
Origin of Product |
United States |
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